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Compound of Interest

Compound Name: Reactive yellow 175

Cat. No.: B1174809

This technical guide provides a detailed overview of the available health and safety information
for C.1. Reactive Yellow 175 (CAS No. 149315-85-5, EC No. 402-740-3). The content is
intended for researchers, scientists, and professionals in drug development who may handle or
evaluate this substance. Information is based on publicly accessible data from regulatory
bodies and safety data sheets.

Hazard Identification and Classification

C.l. Reactive Yellow 175 is a reactive dye. The primary health concern identified is respiratory
sensitization. However, aggregated data from notifications to the European Chemicals Agency
(ECHA) shows conflicting classifications. While one notification classifies the substance as a
respiratory sensitizer, two others report that it does not meet the criteria for GHS hazard
classification.[1] This discrepancy highlights the need for careful handling and risk assessment.

Table 1: Hazard Classification for C.l. Reactive Yellow 175
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Classification

Hazard Class Hazard Statement Source
System
) H334: May cause
Respiratory
o allergy or asthma
Sensitization,
GHS (ECHA C&L) ) symptoms or [1]
Category 1 (in 1 of 3 ) o
o breathing difficulties if
notifications) )
inhaled.
Not explicitly listed,
) ] R42: May cause
but associated with T
EU DSD (obsolete) sensitization by [2]

Risk Phrase R42 for

this class.

inhalation.

Toxicological Data

Specific quantitative toxicological data for C.I. Reactive Yellow 175 is limited in publicly

available literature. Much of the assessment for reactive dyes is based on the properties of the

chemical class. Reactive dyes as a group are known to have the potential to cause

sensitization.[3] Dust inhalation should be minimized, as it is the primary route for respiratory

sensitization.[3]

Table 2: Summary of Toxicological Data
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Endpoint Species Value Classification Notes

Acute Oral . N
o - No data available  Not classified -
Toxicity

Acute Dermal ] -
o - No data available  Not classified -
Toxicity

Acute Inhalation ] N
- No data available  Not classified -

Toxicity
) Reactive dyes as
Skin
) o ] . a class may
Corrosion/Irritatio - No data available  Not classified ]
cause skin
n
irritation.[3]
Reactive dyes as
Eye _ . a class may
o - No data available  Not classified
Damage/Irritation cause eye
irritation.[3]
This is the
primary hazard
identified, though
classifications
) are inconsistent.
Respiratory Data suggests Category 1 )
o Human ) [1] Persons with
Sensitization potential (H334)
known
respiratory
allergies should
take special
precautions.[3]
Reactive dyes as
Skin ] - a class may
o - No data available  Not classified ]
Sensitization cause skin
sensitization.[3]
Germ Cell

o - No data available  Not classified -
Mutagenicity
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Carcinogenicity - No data available  Not classified -

Reproductive _ a
o - No data available  Not classified -
Toxicity

Ecotoxicological Data

There is no specific quantitative ecotoxicity data available for C.I. Reactive Yellow 175. As a
class, reactive dyes are designed for high wet-fastness, which contributes to their persistence
in water.[4] Their hydrophilicity suggests they may remain in the water column for extended

periods.[4]

Table 3: Summary of Ecotoxicological Data

Endpoint Species Value Notes

A general value for

other reactive dyes is

Acute Fish Toxicity - No data available
LC50 > 100 mg/L
(96hr).[3]
Daphnia Toxicity - No data available -
Algae Toxicity - No data available -
Reactive dyes are
Data suggests generally resistant to

Persistence - )
persistence natural

biodegradation.[4]

Experimental Protocols

While specific study reports for C.I. Reactive Yellow 175 are not publicly available,
toxicological evaluations for chemical substances typically follow internationally recognized
guidelines, such as those established by the Organisation for Economic Co-operation and
Development (OECD).
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e Acute Oral Toxicity (e.g., OECD TG 423): This method involves the administration of the test
substance to fasted animals (commonly rats) in a stepwise procedure using a limited number
of animals. Observations of toxic effects and mortality are made for at least 14 days to
determine the LD50 value.[5]

o Skin Irritation (e.g., OECD TG 404): The substance is applied to the shaved skin of an
animal (commonly a rabbit) for a specified period. The site is then observed for signs of
erythema (redness) and edema (swelling) at specific intervals.

e Eye Irritation (e.g., OECD TG 405): A small amount of the test substance is applied to one
eye of an animal (commonly a rabbit), with the other eye serving as a control. The eyes are
examined for opacity, iritis, and redness at set intervals.

» Respiratory Sensitization (e.g., Local Lymph Node Assay - LLNA): While primarily for skin
sensitization, the LLNA (OECD TG 429) can provide data on immunogenic potential. For
respiratory sensitization, evidence often comes from human case studies or specialized
animal models that measure hypersensitivity responses upon inhalation.

Health and Safety Visualizations

The following diagrams illustrate key safety concepts for handling C.I. Reactive Yellow 175.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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